Cas no 102828-03-5 (9H-Pyrido[3,4-b]indole-1-ethanol)

• Product name: 9H-Pyrido[3,4-b]indole-1-ethanol
• CAS No: 102828-03-5
• MF: C₁₃H₁₂N₂O
• MW: 212.24718
• CID: 1096803
• PubChem ID: 5492072

9H-Pyrido[3,4-b]indole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-1-ethanol
• 2-(9H-pyrido[3,4-b]indol-1-yl)ethanol
• 102828-03-5
• 2-(9H-beta-Carbolin-1-yl)ethanol
• DTXSID20145528
• 1-(2'-Hydroxyethyl)-beta-carboline
• DB-369769

• Inchi： InChI=1S/C13H12N2O/c16-8-6-12-13-10(5-7-14-12)9-3-1-2-4-11(9)15-13/h1-5,7,15-16H,6,8H2
• InChI Key： DQWCOPIJKAFODS-UHFFFAOYSA-N
• SMILES： OCCc1nccc2c3ccccc3[nH]c12

Computed Properties

• Exact Mass: 211.08723
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 48.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids